1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea

• CAS RN: 102433-64-7
• Molecular Formula: C13H19ClN2O
• Molecular Weight: 254.75 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-(4-phenylbutan-2-yl)urea
• InChI: InChI=1S/C13H19ClN2O/c1-11(16-13(17)15-10-9-14)7-8-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H2,15,16,17)
• InChI Key: RTQKULLNTQFYAT-UHFFFAOYSA-N
• SMILES: CC(CCC1=CC=CC=C1)NC(=O)NCCCl
• synonyms: 1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea

Description

1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea, also known as CEP, is a chemical compound that has been widely studied for its potential in various scientific research applications. This compound belongs to the family of urea derivatives and is commonly used in the field of medicinal chemistry and pharmacology.

Mechanism of Action

1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea works by inhibiting the activity of certain enzymes in the body. It has been found to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. 1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea has also been found to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea has been found to have a number of biochemical and physiological effects. It has been found to increase the levels of acetylcholine in the brain, which can improve cognitive function. 1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea has also been found to inhibit the growth and proliferation of cancer cells. In addition, 1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea has been found to have antiviral and antifungal properties.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for studying the effects of acetylcholinesterase inhibition and the growth and proliferation of cancer cells. One limitation of using 1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea in lab experiments is that it can be toxic at high concentrations, which can make it difficult to use in certain experiments.

Future Directions

There are a number of future directions for research on 1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea. One area of interest is the development of new anticancer agents based on the structure of 1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea. Another area of interest is the development of new treatments for neurodegenerative diseases based on the ability of 1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea to increase the levels of acetylcholine in the brain. Finally, there is interest in studying the potential antiviral and antifungal properties of 1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea.

Synthesis Methods

The synthesis of 1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea involves the reaction of 1-methyl-3-phenylpropylamine with phosgene to form the corresponding isocyanate. This isocyanate is then reacted with 2-chloroethylamine to form 1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea.

Scientific Research Applications

1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea has been found to have a wide range of scientific research applications. It has been studied for its potential as an anticancer agent, antiviral agent, and antifungal agent. 1-(2-Chloroethyl)-3-(1-methyl-3-phenylpropyl)urea has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.